1-[2-(2,5-Dimethoxyanilino)-1,3-thiazol-5-yl]-1-ethanone

• IUPAC Name: 1-[2-(2,5-dimethoxyanilino)-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C13H14N2O3S/c1-8(16)12-7-14-13(19-12)15-10-6-9(17-2)4-5-11(10)18-3/h4-7H,1-3H3,(H,14,15)
• InChI Key: FZCULTVCNUDOTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(S1)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C13H14N2O3S
• DSSTOX Substance ID: DTXSID401209611
• Molecular Weight: 278.33 g/mol
• CAS RN: 952183-59-4

Description

• Molecular Weight (MW) : 278.33 g/mol .

Scientific Research Applications

Anticancer Potential

1-[2-(2,5-Dimethoxyanilino)-1,3-thiazol-5-yl]-1-ethanone, as part of the thiazole derivatives family, has been explored for its potential anti-cancer applications. A study by Mahmoud et al. (2021) on thiazole derivatives, including similar structures, demonstrated promising antitumor activities against MCF-7 tumor cells, indicating the potential efficacy of such compounds in cancer treatment (Mahmoud et al., 2021).

Antimicrobial and Antifungal Properties

Compounds with structural similarities to 1-[2-(2,5-Dimethoxyanilino)-1,3-thiazol-5-yl]-1-ethanone have been reported to exhibit significant antimicrobial and antifungal properties. For instance, Kaplancıklı et al. (2014) synthesized tetrazole derivatives, showcasing potent anticandidal agents with minimal cytotoxicity (Kaplancıklı et al., 2014). This indicates a potential for these compounds in addressing various microbial infections.

Corrosion Inhibition

In a study by Tan et al. (2019), thiazole derivatives were shown to act as effective corrosion inhibitors for steel in acidic environments (Tan et al., 2019). This application is particularly relevant in industrial settings where metal corrosion can be a significant issue.

Cytotoxicity Evaluation

A variety of thiazole derivatives, including structures similar to 1-[2-(2,5-Dimethoxyanilino)-1,3-thiazol-5-yl]-1-ethanone, have been evaluated for their cytotoxic effects. For example, Abdel-Wahab et al. (2011) conducted a study on new imidazole-based heterocycles, demonstrating notable cytotoxic activities (Abdel-Wahab et al., 2011). Such studies are crucial in understanding the safety profile of these compounds for potential therapeutic uses.

Antiviral Activity

Research by Attaby et al. (2006) on pyrazole and triazine derivatives, structurally related to the compound , highlighted their potential antiviral activities (Attaby et al., 2006). This opens up possibilities for these compounds in the development of new antiviral drugs.